Cas no 1856525-48-8 ((3-Bromo-2,2-dimethylpropyl)cyclohexane)
(3-Bromo-2,2-dimethylpropyl)cyclohexane Chemical and Physical Properties
Names and Identifiers
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- (3-bromo-2,2-dimethylpropyl)cyclohexane
- (3-Bromo-2,2-dimethylpropyl)cyclohexane
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- Inchi: 1S/C11H21Br/c1-11(2,9-12)8-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3
- InChI Key: XMZIEQZCUQIIGU-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)CC1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- XLogP3: 5.3
- Topological Polar Surface Area: 0
(3-Bromo-2,2-dimethylpropyl)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B227651-100mg |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 100mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B227651-500mg |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 500mg |
$ 590.00 | 2022-06-07 | ||
| TRC | B227651-1g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 1g |
$ 910.00 | 2022-06-07 | ||
| Enamine | EN300-675306-0.05g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 95.0% | 0.05g |
$768.0 | 2025-03-13 | |
| Enamine | EN300-675306-0.1g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 95.0% | 0.1g |
$804.0 | 2025-03-13 | |
| Enamine | EN300-675306-0.25g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 95.0% | 0.25g |
$840.0 | 2025-03-13 | |
| Enamine | EN300-675306-0.5g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 95.0% | 0.5g |
$877.0 | 2025-03-13 | |
| Enamine | EN300-675306-1.0g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 95.0% | 1.0g |
$914.0 | 2025-03-13 | |
| Enamine | EN300-675306-2.5g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 95.0% | 2.5g |
$1791.0 | 2025-03-13 | |
| Enamine | EN300-675306-5.0g |
(3-bromo-2,2-dimethylpropyl)cyclohexane |
1856525-48-8 | 95.0% | 5.0g |
$2650.0 | 2025-03-13 |
(3-Bromo-2,2-dimethylpropyl)cyclohexane Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (3-Bromo-2,2-dimethylpropyl)cyclohexane
Recent Advances in the Study of (3-Bromo-2,2-dimethylpropyl)cyclohexane (CAS: 1856525-48-8) in Chemical Biology and Pharmaceutical Research
The compound (3-Bromo-2,2-dimethylpropyl)cyclohexane (CAS: 1856525-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and cyclohexyl structure, has shown promising potential in various applications, including drug discovery, chemical synthesis, and material science. Recent studies have focused on elucidating its physicochemical properties, biological activities, and synthetic pathways, providing valuable insights for researchers in the field.
One of the key areas of interest is the role of (3-Bromo-2,2-dimethylpropyl)cyclohexane as a versatile intermediate in organic synthesis. Its bromine moiety offers a reactive site for further functionalization, making it a valuable building block for the construction of more complex molecules. Recent publications have highlighted its use in the synthesis of novel pharmacophores, where it serves as a critical scaffold for developing potential therapeutics. For instance, a 2023 study demonstrated its utility in the synthesis of cyclohexane-based inhibitors targeting specific enzymes involved in inflammatory pathways.
In addition to its synthetic applications, (3-Bromo-2,2-dimethylpropyl)cyclohexane has been investigated for its biological activities. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Researchers have also explored its interactions with biological macromolecules, such as proteins and nucleic acids, to understand its mechanism of action at the molecular level. These findings are particularly relevant for the design of targeted therapies.
The physicochemical properties of (3-Bromo-2,2-dimethylpropyl)cyclohexane have also been a subject of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These studies have revealed that the compound exhibits high thermal stability and solubility in organic solvents, which are desirable traits for industrial and pharmaceutical applications. Furthermore, computational modeling has provided insights into its conformational dynamics and electronic properties, aiding in the rational design of derivatives with enhanced bioactivity.
Despite these advancements, challenges remain in the large-scale production and optimization of (3-Bromo-2,2-dimethylpropyl)cyclohexane. Recent efforts have focused on developing more efficient synthetic routes, such as catalytic bromination and green chemistry approaches, to improve yield and reduce environmental impact. Additionally, researchers are exploring its potential in interdisciplinary applications, such as polymer chemistry and agrochemicals, broadening its scope beyond traditional pharmaceutical uses.
In conclusion, (3-Bromo-2,2-dimethylpropyl)cyclohexane (CAS: 1856525-48-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for synthetic chemists and drug developers alike. Ongoing studies are expected to further uncover its potential, paving the way for innovative therapeutic and industrial solutions. As research progresses, this compound is likely to play an increasingly important role in the advancement of the field.
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